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Compound Name: 2,6-Diethylphenyl isocyanate

Cat. No.: B1587951 Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, storage, and emergency

procedures for 2,6-Diethylphenyl isocyanate (CAS No. 20458-99-5) in a laboratory setting.

Isocyanates are a class of highly reactive compounds widely used in the synthesis of

polyurethanes and other polymers. However, their reactivity also presents significant health

hazards, including severe respiratory and skin sensitization.[1][2][3] This guide is intended for

researchers, chemists, and drug development professionals, offering detailed protocols and

explaining the scientific rationale behind each safety recommendation to foster a culture of

safety and ensure experimental integrity.

Introduction: Understanding the Hazard Profile
2,6-Diethylphenyl isocyanate is an aromatic isocyanate. The core of its reactivity lies in the

isocyanate functional group (-N=C=O), which readily reacts with nucleophiles, particularly

compounds containing active hydrogens like water, alcohols, and amines.[4] This high reactivity

is fundamental to its utility in polymer chemistry but also underpins its toxicity.

Exposure can lead to a range of adverse health effects, from irritation of the skin, eyes, and

respiratory tract to severe outcomes like occupational asthma, allergic skin reactions, and, in

cases of high exposure, potentially fatal inhalation toxicity.[1][5][6] A critical feature of

isocyanate exposure is sensitization; initial exposure may only cause mild symptoms, but

subsequent exposures, even at very low concentrations, can trigger severe, asthma-like
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allergic reactions.[3][7] Therefore, minimizing all routes of exposure—inhalation, skin contact,

and ingestion—is paramount.

Physicochemical Properties
A clear understanding of the compound's physical properties is essential for safe handling and

for anticipating its behavior under various laboratory conditions.

Property Value Source(s)

Molecular Formula C₁₁H₁₃NO [5][6][8]

Molecular Weight 175.23 g/mol [6][8]

Appearance Colorless to Yellow Liquid [9]

Boiling Point 114-115 °C at 1 mmHg [6][10][11]

Density 1.014 g/mL at 25 °C [10][11]

Flash Point 104 °C (219 °F) [6][11]

Refractive Index 1.526 - 1.528 [6][10][11]

Sensitivity Moisture Sensitive [6][11]

UN Number 2206 [6][11]

Hierarchy of Controls: A Framework for Safety
The most effective approach to managing the risks associated with 2,6-Diethylphenyl
isocyanate is to use the hierarchy of controls. This framework prioritizes the most effective

control measures down to the least.
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Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative if possible)

Most Effective

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Least Effective

First Aid for Isocyanate Exposure

Immediate Actions

Inhalation

1. Move to fresh air.
2. If breathing is difficult, give oxygen.

3. Seek IMMEDIATE medical attention.

Move victim

Skin Contact

1. Immediately wash with soap and water for 15+ min.
2. A polyglycol-based cleanser or corn oil may be more effective.

3. Remove contaminated clothing.
4. Seek medical attention if irritation persists.

Wash area

Eye Contact

1. Immediately flush with water for 30+ min, lifting eyelids.
2. Remove contact lenses if possible.

3. Seek IMMEDIATE medical attention.

Flush eyes

Ingestion

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek IMMEDIATE medical attention.

Rinse mouth
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Caption: Immediate first aid steps following exposure to 2,6-Diethylphenyl isocyanate.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention. [5][12][13]* Skin Contact: Immediately wash the

affected area with soap and copious amounts of water for at least 15 minutes. [12]An MDI

study suggests a polyglycol-based skin cleanser or corn oil may be more effective.

[13]Remove all contaminated clothing. Seek medical attention if irritation develops or

persists. [14]* Eye Contact: Immediately flush eyes with large amounts of water for at least

30 minutes, holding the eyelids open. [7][12]Remove contact lenses if present and easy to

do. Seek immediate medical attention. [13]* Ingestion: Do NOT induce vomiting. [5][15]Have

the person rinse their mouth with water. Seek immediate medical attention. [13]

Spill Response Protocol
For minor spills contained within a fume hood:

Alert & Evacuate: Alert personnel in the immediate area. Ensure the fume hood sash is as

low as possible.

Don PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, goggles,

and a lab coat. [12]3. Contain & Absorb: Cover the spill with an inert absorbent material like

vermiculite, clay, or sand. [3][12]4. Neutralize: Carefully and slowly add a decontamination

solution to the absorbed material. Work from the outside of the spill inward. Two common

formulations are: [12] * Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent,

and water to make 100%.

Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to make

100%.

Wait & Collect: Allow the mixture to react for at least 10-15 minutes. [12]Using non-sparking

tools, collect the material into a labeled, open-top waste container.

Ventilate Container:Do NOT seal the container immediately. The neutralization reaction

generates carbon dioxide gas, which can cause a dangerous pressure buildup. [3][12]

[16]Place the open container in the back of the fume hood for 24-48 hours to allow for

complete reaction and off-gassing before loosely capping for disposal. [16]7. Final
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Decontamination: Wipe the spill area again with the decontamination solution, followed by

water.

For large spills: Evacuate the laboratory immediately and contact your institution's

emergency response team.

Waste Disposal
All waste contaminated with 2,6-Diethylphenyl isocyanate is considered hazardous waste.

Collection: Collect all contaminated solids (absorbent material, gloves, etc.) and liquids in a

designated hazardous waste container. [17]* Neutralization: If possible, small residual

amounts of the isocyanate in reaction vessels should be neutralized with a decontamination

solution before being collected as waste.

Labeling: Ensure all waste containers are clearly and accurately labeled according to

institutional and regulatory guidelines. [17][18]* Disposal: Follow all local, state, and federal

regulations for hazardous waste disposal. [17][19]Contact your institution's EHS department

to arrange for pickup. Never dispose of isocyanate waste down the drain. [17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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